Cas no 917569-00-7 (Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]-)
917569-00-7 structure
Product Name:Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]-
CAS No:917569-00-7
MF:C16H24
MW:216.361764907837
CID:786031
PubChem ID:71428629
Update Time:2025-04-19
Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]-
- 1-methyl-4-non-5-en-4-ylbenzene
- DTXSID40847350
- 1-Methyl-4-(non-5-en-4-yl)benzene
- 917569-00-7
-
- Inchi: 1S/C16H24/c1-4-6-7-9-15(8-5-2)16-12-10-14(3)11-13-16/h7,9-13,15H,4-6,8H2,1-3H3
- InChI Key: NQTOBSZOAVWZJP-UHFFFAOYSA-N
- SMILES: C(C=CCCC)(C1C=CC(C)=CC=1)CCC
Computed Properties
- Exact Mass: 216.187800766g/mol
- Monoisotopic Mass: 216.187800766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 6
- Topological Polar Surface Area: 0Ų
Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]- Related Literature
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
917569-00-7 (Benzene, 1-methyl-4-[(2E)-1-propyl-2-hexen-1-yl]-) Related Products
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